Cas no 63467-01-6 (3-[ethyl[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile)

• Product name: 3-[ethyl[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile
• CAS No: 63467-01-6
• MF: C₁₉H₁₉N₅O₂S₂
• MW: 413.51646065712
• CID: 960279
• PubChem ID: 113244

3-[ethyl[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile Chemical and Physical Properties

Names and Identifiers

• 3-[ethyl[4-[[6-(methylsulphonyl)benzothiazol-2-yl]azo]phenyl]amino]propiononitrile
• 3-[N-ethyl-4-[(6-methylsulfonyl-1,3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile
• 3-(Ethyl(4-((6-(methylsulphonyl)benzothiazol-2-yl)azo)phenyl)amino)propiononitrile
• 3-[ethyl(4-{(E)-[6-(methylsulfonyl)-1,3-benzothiazol-2-yl]diazenyl}phenyl)amino]propanenitrile
• Propanenitrile, 3-(ethyl(4-((6-(methylsulfonyl)-2-benzothiazolyl)azo)phenyl)amino)-
• Propanenitrile, 3-(ethyl(4-(2-(6-(methylsulfonyl)-2-benzothiazolyl)diazenyl)phenyl)amino)-
• 3-[Ethyl [4-[[6-(methylsulphonyl)benzothiazol-2-yl ]azo]phenyl ]amino]propiononitrile
• FHWQRHRVFYUHRD-UHFFFAOYSA-N
• EINECS 264-215-3
• DB-315046
• 63467-01-6
• NS00035458
• DTXSID2069862
• Propanenitrile, 3-[ethyl[4-[[6-(methylsulfonyl)-2-benzothiazolyl]azo]phenyl]amino]-

• Inchi： InChI=1S/C19H19N5O2S2/c1-3-24(12-4-11-20)15-7-5-14(6-8-15)22-23-19-21-17-10-9-16(28(2,25)26)13-18(17)27-19/h5-10,13H,3-4,12H2,1-2H3
• InChI Key： FHWQRHRVFYUHRD-UHFFFAOYSA-N
• SMILES： CCN(CCC#N)C1=CC=C(C=C1)N=NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C

Computed Properties

• Exact Mass: 413.09827
• Monoisotopic Mass: 413.09801721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 135Ų

Experimental Properties

• PSA: 98.78